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Compound of Interest

Compound Name: Propylidene phthalide

Cat. No.: B7823277

Cardiovascular System: Vasorelaxant Effects

One of the most studied effects of propylidene phthalide is its ability to induce vasorelaxation,
suggesting its potential as a therapeutic agent for hypertension and other cardiovascular
disorders. The primary mechanism appears to involve the modulation of ion channels in
vascular smooth muscle cells.

Proposed Mechanism of Action

Propylidene phthalide is believed to induce vasorelaxation primarily through the blockade of
voltage-dependent L-type Ca2+ channels and the opening of Ca2+-activated K+ channels in
vascular smooth muscle cells. This dual action leads to a decrease in intracellular Ca2+
concentration, resulting in muscle relaxation and vasodilation.
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Vascular Smooth Muscle Cell
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Experimental Workflow: Isolated Aortic Ring Assay
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Neuroprotective Signaling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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